Cas no 2408971-70-8 (tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate)

• Product Name: tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate
• CAS No: 2408971-70-8
• MF: C₁₀H₁₈N₄O₃
• MW: 242.274921894073
• CID: 6083172
• PubChem ID: 156328313
• Update Time: 2025-05-20

tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL23314679
• EN300-7125167
• 2408971-70-8
• tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate

• Inchi： 1S/C10H18N4O3/c1-10(2,3)17-9(16)11-6-8(15)7-14-5-4-12-13-14/h4-5,8,15H,6-7H2,1-3H3,(H,11,16)
• InChI Key： PGZZUSDIJPYGIK-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN1C=CN=N1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.13789045g/mol
• Monoisotopic Mass: 242.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 89.3Ų

Additional information on tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate

Comprehensive Guide to tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate (CAS No. 2408971-70-8)

tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate (CAS No. 2408971-70-8) is a specialized carbamate derivative with a unique triazole-functionalized structure. This compound has gained significant attention in pharmaceutical and biochemical research due to its versatile applications in drug discovery and organic synthesis. The presence of both hydroxy and 1,2,3-triazole moieties makes it a valuable intermediate for designing bioactive molecules.

The chemical structure of tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate features a tert-butyl carbamate group linked to a hydroxypropyl chain bearing a 1,2,3-triazole ring. This combination of functional groups enables diverse chemical modifications, making it particularly useful in click chemistry applications and peptide synthesis. Researchers often utilize this compound as a building block for creating more complex molecular architectures.

In recent years, the demand for triazole-containing compounds like tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate has surged due to their importance in developing antiviral agents and antimicrobial drugs. The 1,2,3-triazole moiety is known for its metabolic stability and ability to form hydrogen bonds, which are crucial properties in medicinal chemistry. Many researchers are investigating this compound's potential in addressing current global health challenges.

The synthesis of tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a classic click chemistry reaction. This efficient synthetic route allows for high yields and excellent purity, making the compound readily available for research purposes. The tert-butyloxycarbonyl (Boc) protecting group in its structure provides additional synthetic advantages, particularly in peptide coupling reactions.

From a commercial perspective, tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate (CAS No. 2408971-70-8) has seen growing market demand as pharmaceutical companies expand their research into triazole-based therapeutics. The compound's stability and versatility make it attractive for both academic and industrial applications. Current market trends show increasing interest in such heterocyclic building blocks for drug development programs.

Storage and handling of tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from moisture and light. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling any chemical substance in laboratory settings.

The analytical characterization of tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate typically includes techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for research applications. Many suppliers provide comprehensive analytical data with their products to ensure researchers can verify quality before use.

Future research directions for tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate may explore its potential in bioconjugation strategies and drug delivery systems. The compound's ability to participate in various chemical transformations while maintaining stability makes it promising for advanced biomedical applications. Additionally, its role in developing small molecule inhibitors continues to be an active area of investigation.

For researchers working with tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate, it's important to consult recent literature for the latest synthetic protocols and applications. The scientific community continues to discover new uses for this versatile compound, particularly in the context of targeted therapies and chemical biology tools. Regular updates from reputable suppliers and research publications can provide valuable insights into emerging applications.

In conclusion, tert-butyl N-[2-hydroxy-3-(1H-1,2,3-triazol-1-yl)propyl]carbamate (CAS No. 2408971-70-8) represents an important class of heterocyclic compounds with wide-ranging applications in modern chemistry and drug discovery. Its unique structural features and synthetic accessibility make it a valuable tool for researchers across multiple disciplines. As scientific understanding of triazole chemistry advances, this compound is likely to play an increasingly significant role in developing novel therapeutic agents and chemical probes.